Cas no 1891632-80-6 (1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine)

• Product Name: 1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine
• CAS No: 1891632-80-6
• MF: C₁₃H₁₉FN₂O
• MW: 238.301166772842
• CID: 6603325
• PubChem ID: 117504185
• Update Time: 2025-08-05

1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine
• 1-[2-(3-fluoro-2-methoxyphenyl)ethyl]piperazine
• 1891632-80-6
• EN300-1800665

• Inchi： 1S/C13H19FN2O/c1-17-13-11(3-2-4-12(13)14)5-8-16-9-6-15-7-10-16/h2-4,15H,5-10H2,1H3
• InChI Key： RXZGORVTGZAOED-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)CCN1CCNCC1

Computed Properties

• Exact Mass: 238.14814140g/mol
• Monoisotopic Mass: 238.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine

Introduction to 1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine (CAS No. 1891632-80-6)

1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine, identified by the CAS number 1891632-80-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperazine class of molecules, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a fluoro substituent and a methoxy group on the aromatic ring, contribute to its unique chemical and pharmacological properties.

The synthesis and characterization of 1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine have been subjects of extensive research due to its potential applications in medicinal chemistry. The introduction of fluorine atoms into organic molecules is a common strategy to enhance metabolic stability, binding affinity, and overall pharmacological activity. In this context, the fluoro group in 1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine plays a crucial role in modulating its interactions with biological targets.

The methoxy group, on the other hand, influences the electronic properties of the aromatic ring, thereby affecting the compound's reactivity and solubility. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery. Recent studies have highlighted the importance of piperazine derivatives in the development of treatments for various neurological and psychiatric disorders. The compound's ability to interact with neurotransmitter receptors makes it a promising candidate for further investigation.

In terms of pharmacological activity, 1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine has been explored for its potential effects on serotonin receptors, which are critical in regulating mood, anxiety, and cognitive functions. The presence of both fluoro and methoxy substituents may enhance its binding affinity to these receptors, making it a valuable tool for studying receptor mechanisms and developing novel therapeutic agents.

The synthesis of 1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. The use of fluorinated intermediates has been particularly beneficial in achieving the desired regioselectivity and stereoselectivity.

The analytical characterization of this compound has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed insights into the molecular structure and purity of 1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine, ensuring its suitability for further pharmacological studies.

Recent advancements in computational chemistry have also played a significant role in understanding the pharmacological properties of 1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine. Molecular docking studies have been conducted to predict its interactions with various biological targets, including serotonin receptors. These computational models help in rationalizing experimental observations and guiding the design of more potent derivatives.

The potential therapeutic applications of 1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine are vast. Given its structural similarity to known pharmacologically active compounds, it is anticipated that this molecule could serve as a scaffold for developing new drugs targeting neurological disorders. Additionally, its unique chemical properties make it an attractive candidate for studying structure-function relationships in drug design.

Ongoing research is focused on evaluating the pharmacokinetic profile and safety profile of 1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine. Preclinical studies are being conducted to assess its efficacy and tolerability in animal models. These studies will provide critical data for determining its potential as a lead compound for further clinical development.

In conclusion, 1-2-(3-fluoro-2-methoxyphenyl)ethylpiperazine (CAS No. 1891632-80-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic and analytical techniques, make it an attractive candidate for further exploration. As research continues to uncover its pharmacological properties, this compound is poised to play a vital role in the development of novel therapeutic agents.